Cas no 1135141-79-5 (7beta-hydroxycucurbitacin B)

• Product Name: 7beta-hydroxycucurbitacin B
• CAS No: 1135141-79-5
• MF: C₃₂H₄₆O₉
• MW: 574.702250957489
• CID: 2033472
• PubChem ID: 44139608
• Update Time: 2025-06-13

7beta-hydroxycucurbitacin B Chemical and Physical Properties

Names and Identifiers

• 7beta-hydroxycucurbitacin B
• 7β-Hydroxycucurbitacin B
• 7??-Hydroxycucurbitacin B
• 1135141-79-5
• CHEMBL540461
• 7
• A-Hydroxycucurbitacin B
• F94149
• AKOS040763070
• 7b-Hydroxycucurbitacin b
• [(E,6R)-6-hydroxy-2-methyl-5-oxo-6-[(2S,7S,8S,9S,10R,13R,14S,16R,17R)-2,7,16-trihydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]hept-3-en-2-yl] acetate
• ((E,6R)-6-hydroxy-2-methyl-5-oxo-6-((2S,7S,8S,9S,10R,13R,14S,16R,17R)-2,7,16-trihydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta(a)phenanthren-17-yl)hept-3-en-2-yl) acetate
• CS-0203949

• Inchi： 1S/C32H46O9/c1-16(33)41-27(2,3)11-10-22(37)32(9,40)25-21(36)14-29(6)24-19(34)12-17-18(13-20(35)26(39)28(17,4)5)31(24,8)23(38)15-30(25,29)7/h10-12,18-21,24-25,34-36,40H,13-15H2,1-9H3/b11-10+/t18-,19+,20+,21-,24+,25+,29+,30-,31-,32+/m1/s1
• InChI Key： JWTLSWGHJPRCIB-JLEYTYLISA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3[C@H](C=C4C(C)(C)C([C@H](C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(/C=C/C(C)(C)OC(C)=O)=O)(C)O)=O)O)=O)O

Computed Properties

• Exact Mass: 574.31418304g/mol
• Monoisotopic Mass: 574.31418304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Color/Form: Powder

7beta-hydroxycucurbitacin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins

Additional information on 7beta-hydroxycucurbitacin B

Exploring the Potentials of 7beta-hydroxycucurbitacin B (CAS No. 1135141-79-5): A Comprehensive Review

In recent years, the scientific community has shown increasing interest in bioactive compounds derived from natural sources, particularly those with potential therapeutic applications. Among these, 7beta-hydroxycucurbitacin B (CAS No. 1135141-79-5) has emerged as a compound of significant interest due to its unique structural properties and biological activities. This article delves into the molecular characteristics, potential health benefits, and current research trends surrounding this intriguing molecule.

7beta-hydroxycucurbitacin B belongs to the cucurbitacin family, a group of highly oxygenated tetracyclic triterpenoids predominantly found in plants of the Cucurbitaceae family. The compound's distinct 7beta-hydroxy modification sets it apart from other cucurbitacins, potentially influencing its bioactivity and pharmacological profile. Researchers have been particularly interested in how this structural feature might enhance the compound's bioavailability and target specificity compared to its analogs.

The current surge in research on natural product derivatives aligns well with growing consumer interest in plant-based therapeutics. Many users searching for "natural anti-inflammatory compounds" or "plant-derived bioactive molecules" would find 7beta-hydroxycucurbitacin B particularly relevant. Preliminary studies suggest the compound may influence cellular pathways involved in inflammation and cellular proliferation, making it a subject of interest for researchers exploring novel therapeutic approaches.

From a chemical perspective, 7beta-hydroxycucurbitacin B (CAS No. 1135141-79-5) presents several interesting features. Its molecular structure contains multiple functional groups that contribute to its potential biological activities, including hydroxyl groups and a characteristic cucurbitane skeleton. These structural elements are frequently discussed in scientific literature regarding their potential to interact with various biological targets and signaling pathways.

Recent publications have explored the compound's potential effects on cellular metabolism and redox balance, topics that consistently rank high in scientific searches. The compound's ability to modulate certain enzymatic activities has led to hypotheses about its possible role in metabolic regulation. However, it's crucial to note that much of this research remains in preliminary stages, with more studies needed to fully understand the compound's mechanisms and potential applications.

The growing field of phytochemical research has brought increased attention to compounds like 7beta-hydroxycucurbitacin B. Scientists are particularly interested in how modern extraction techniques and analytical methods can help better characterize and potentially enhance the bioavailability of such molecules. This aligns with frequent search queries about "improving natural compound efficacy" and "advanced phytochemical analysis".

Safety and toxicity profiles represent another area of significant interest regarding 7beta-hydroxycucurbitacin B. While the compound shows promise in various preclinical studies, researchers emphasize the need for comprehensive toxicological evaluations to determine safe dosage ranges and potential side effects. This cautious approach reflects current trends in natural product research, where scientific rigor is increasingly emphasized alongside traditional knowledge.

From a commercial perspective, the compound's potential applications span several industries, including pharmaceutical research, nutraceutical development, and cosmeceutical formulations. Its presence in certain traditional medicinal plants has led to investigations into whether standardized extracts containing 7beta-hydroxycucurbitacin B could be developed for specific health applications.

The analytical characterization of 7beta-hydroxycucurbitacin B (CAS No. 1135141-79-5) presents both challenges and opportunities. Advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy have been employed to study its purity, stability, and structural properties. These methodological aspects are frequently searched by analytical chemists and quality control professionals working with natural products.

As research continues, the scientific community remains particularly interested in the compound's potential structure-activity relationships. By understanding how specific modifications to the cucurbitacin skeleton affect biological activity, researchers hope to develop more targeted and effective derivatives. This line of inquiry connects with broader interests in medicinal chemistry and drug discovery from natural sources.

Future research directions for 7beta-hydroxycucurbitacin B may include more detailed investigations into its molecular targets, potential synergistic effects with other bioactive compounds, and optimization of its physicochemical properties for enhanced delivery. These areas align with current trends in precision medicine and personalized nutrition, topics that generate substantial interest among both researchers and health-conscious consumers.

In conclusion, 7beta-hydroxycucurbitacin B (CAS No. 1135141-79-5) represents an intriguing example of nature's chemical diversity with potential scientific and therapeutic significance. While much remains to be discovered about this compound, current research suggests it may offer valuable insights into natural product chemistry and potentially contribute to the development of novel bioactive agents. As with all promising natural compounds, rigorous scientific investigation will be essential to fully understand and harness its potential benefits.